5-(oxiran-2-yl)pentan-1-ol

• IUPAC Name: 5-(oxiran-2-yl)pentan-1-ol
• InChI: InChI=1S/C7H14O2/c8-5-3-1-2-4-7-6-9-7/h7-8H,1-6H2
• InChI Key: RUEZLESROUHFJJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)CCCCCO
• Molecular Formula: C7H14O2
• Molecular Weight: 130.18 g/mol

Description

“5-(oxiran-2-yl)pentan-1-ol” is a chemical compound with the molecular formula C7H14O2. It is related to pentan-1-ol, which is a colorless liquid with a distinctive aroma.

Scientific Research Applications

5-(Oxiran-2-yl)pentan-1-ol has a wide range of applications in scientific research. It has been used as a substrate in the synthesis of various organic compounds, including amides, nitriles and esters. It has also been used in the synthesis of biologically active compounds, such as antibiotics and anti-cancer drugs. In addition, it has been used in the synthesis of fluorinated compounds and as a reagent in the synthesis of polymers materials.

Mechanism of Action

The mechanism of action of 5-(oxiran-2-yl)pentan-1-ol is not fully understood. However, it is believed that the oxirane ring of the molecule interacts with the active sites of enzymes, which can lead to changes in the activity of the enzymes. This can lead to changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to inhibit the activity of enzymes involved in the metabolism of fatty acids, which can lead to changes in the levels of fatty acids in the body. In addition, it has been shown to inhibit the activity of enzymes involved in the synthesis of cholesterol, which can lead to changes in the levels of cholesterol in the body.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(oxiran-2-yl)pentan-1-ol in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize, making it an ideal reagent for laboratory use. However, one limitation of using this compound in laboratory experiments is its reactivity. It can react with other compounds, which can lead to the formation of unwanted byproducts.

Future Directions

There are many potential future directions for research on 5-(oxiran-2-yl)pentan-1-ol. These include further research into the biochemical and physiological effects of the molecule, as well as research into its application in the synthesis of new drugs and materials. In addition, further research into the synthesis of this compound and its derivatives could lead to the development of more efficient and cost-effective synthesis methods. Finally, research into the use of this compound as a reagent in organic synthesis could lead to the development of new and improved reactions.

Synthesis routes and methods I

Procedure details

A mixture of 3 (1.4 g, 12 mmol) and m-chloroperbenzoic acid (2.92 g, 14.4 mmol) in methylene chloride (40 mL) was stirred at room temperature overnight. It was then diluted with ether, washed with saturated aqueous sodium bicarbonate, saturated aqueous sodium chloride, and dried over magnesium sulfate. Removal of the solvent afforded 1.64 g of the crude 6,7-epoxy-1-heptanol (5).

Synthesis routes and methods II

Procedure details

A solution of 4 (123 mg, 0.58 mmol) and dihydropyran (0.22 mL, 2.33 mmol) in methylene chloride (2 mL) containing pyridinium tosylate (25 mg, 0.1 mmol) was stirred at room temperature for 20 hours. It was diluted with ether and washed with saturated aqueous sodium chloride. The separated aqueous layer was extracted once with ether and the combined ether layer was dried over magnesium sulfate. The crude product was purified on a silica gel column to give 170 mg of 7-bromo-1,6-bistetrahydropyranyl heptanyl ether (6). PMR (CDCl3): δ4.86-4.48 (m, 2H), 4.00-3.41 (m, 9H), 1.93-1.18 (m, 20H).